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The ascidian Ciona intestinalis serves as a powerful and unique model organism for unraveling
the evolutionary history of neuropeptide signaling systems. Its critical phylogenetic position as
an invertebrate chordate, representing the closest living relatives of vertebrates, provides an
unparalleled window into the ancestral states of complex vertebrate neuroendocrine systems.
[1][2][3][4][5] This guide offers a comparative analysis of Ciona against other established
models, presents key experimental data and methodologies, and illustrates the unique
evolutionary insights gained from studying its neuropeptidergic systems.

Comparative Analysis of Model Organisms

Ciona intestinalis bridges the evolutionary gap between protostome invertebrates, like
Drosophila and C. elegans, and vertebrates. This unique position means it retains many
ancestral chordate features that have been lost or highly modified in other lineages. Unlike
traditional invertebrate models, ascidians possess neuropeptides that are structurally and
functionally more akin to their vertebrate counterparts. However, they also exhibit lineage-
specific diversifications, such as novel peptide families and unique receptor functionalities,
offering insights into both conservation and evolutionary innovation.
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Table 1: Comparison of Model Organisms for Neuropeptide Evolution Research
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Key Neuropeptide Families in Ciona

Peptidomic studies, primarily using mass spectrometry, have identified over 30 neuropeptides
in Ciona. These can be broadly classified into two categories: orthologs of vertebrate peptides
and novel, Ciona-specific peptide families. This duality makes Ciona an exceptional model for
studying both the conserved core of chordate neuropeptide signaling and the mechanisms of

evolutionary diversification.

Table 2: Major Neuropeptide Families in Ciona intestinalis and their Vertebrate Homologs
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Ciona Neuropeptide
Family

Vertebrate Homolog(s)

Key Characteristics &
Significance

Cionin

Cholecystokinin (CCK) /

Gastrin

The first CCK/gastrin homolog
identified in an invertebrate, it
conserves the C-terminal
consensus motif and plays a

role in ovulation.

Ci-TK

Tachykinins (e.g., Substance
P)

Regulates oocyte growth
through a novel protease-
associated pathway,
demonstrating functional

diversification.

Ci-VP

Vasopressin / Oxytocin

An ascidian-specific molecular
form that stimulates oocyte
maturation and ovulation,
highlighting lineage-specific

evolution of function.

tGnRHs

Gonadotropin-Releasing
Hormone (GnRH)

Multiple GnRH forms exist.
Their receptors have
undergone lineage-specific
multiplication and form unique
heterodimers, tuning signaling

output.

Ci-Calcitonin

Calcitonin

Homologs of calcitonin and its
receptor are present, indicating
an ancient origin for this
signaling system within

chordates.

LF peptides, YFL/V peptides

None (Ciona-specific)

Novel peptide families
identified in Ciona,
representing lineage-specific
innovations in

neuropeptidergic signaling.
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Experimental Protocols and Workflows

The study of Ciona neuropeptides integrates ‘omics' technologies with functional assays. This
approach has been crucial for both identifying peptides and elucidating their biological roles.

Experimental Workflow: From Discovery to Function

The general workflow for identifying and characterizing neuropeptides in Ciona involves a
multi-step process that begins with tissue extraction and culminates in functional validation.
This systematic approach has successfully deorphanized numerous peptide-receptor pairs.
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Discovery Phase

1. Tissue Dissection
(Neural Complex, Ovary)

2. Peptide Extraction
& Mass Spectrometry
(Peptidomics)

3. Peptide Identification
(Database Search)

T
Characterization Phase

4. Receptor Prediction
(Homology Search &
Machine Learning)

5. Receptor Validation
(Binding Assays)

6. Gene Expression Analysis
(in situ hybridization, qPCR)

T
Functional Analysis

7. Functional Assays
(e.g., Oocyte Maturation,
Ovulation Induction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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